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Compound of Interest

Compound Name: Nabam

Cat. No.: B031027 Get Quote

Introduction
Nabam (disodium ethylenebisdithiocarbamate) is a broad-spectrum fungicide belonging to the

dithiocarbamate class of pesticides. Due to its extensive use in agriculture to protect crops from

fungal diseases, there is a growing concern about its potential contamination of water sources.

Nabam and its degradation products can be toxic to aquatic life and may pose risks to human

health. Therefore, sensitive and reliable analytical methods for the detection of Nabam in water

are crucial for environmental monitoring and ensuring water quality. This application note

provides detailed protocols for three common analytical techniques for Nabam detection in

water: Reverse Flow Injection Analysis (rFIA) Spectrophotometry, High-Performance Liquid

Chromatography (HPLC), and Electrochemical Sensing.

Reverse Flow Injection Analysis (rFIA)
Spectrophotometry
Reverse flow injection analysis coupled with spectrophotometry offers a simple, rapid, and

cost-effective method for the determination of Nabam. This method is based on the reduction

of iron(III) by the degradation products of Nabam in an acidic medium, followed by the

formation of a colored complex that can be measured spectrophotometrically.
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Parameter Value Reference

Limit of Detection (LOD) 0.05 µg/mL [1]

Linear Range 0.1 - 30 µg/mL [1]

Relative Standard Deviation

(RSD)
0.8 - 1.6% [1]

Recoveries 87 - 102% [1]

Sample Throughput 60 samples/hour [1]

Experimental Workflow

Sample & Reagent Preparation

rFIA-Spectrophotometry Analysis Data Analysis
Water Sample Collection Solid-Phase Extraction (SPE)

Inject Sample/Standard

Prepare Reagents:
- Iron(III) solution

- Potassium ferricyanide solution
- Nabam standards

rFIA Manifold Setup Reaction Coil (60°C)
Fe(III) reduction & complex formation Spectrophotometric Detection (790 nm) Generate Calibration Curve Quantify Nabam Concentration

Sample Preparation HPLC Analysis Data Analysis

Water Sample Collection
Solid-Phase Extraction (SPE)

or
Solid-Phase Microextraction (SPME)

Inject Sample Extract HPLC System Chromatographic Separation
(Mixed-Mode Column) UV Detection (270 nm) Obtain Chromatogram Identify & Quantify Nabam Peak
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Sample Preparation

Electrochemical Analysis Data Analysis

Water Sample Collection Filter Water Sample (0.45 µm) Add Supporting Electrolyte
(e.g., Phosphate Buffer)

Voltammetric Measurement
(e.g., Square-Wave Voltammetry)

Electrochemical Sensor
(e.g., Modified GCE)

Obtain Voltammogram Measure Peak Current & Quantify
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b031027?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

